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Compound of Interest

Compound Name: 4,4'-Dithiobisbenzoic acid

Cat. No.: B013565

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling procedures for 4,4'-
Dithiobisbenzoic acid (CAS No. 1155-51-7). The information is compiled to ensure the safe
use of this compound in a laboratory and research environment.

Chemical and Physical Properties

4,4'-Dithiobisbenzoic acid is a disulfide-containing aromatic carboxylic acid. Its properties are

summarized below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b013565?utm_src=pdf-interest
https://www.benchchem.com/product/b013565?utm_src=pdf-body
https://www.benchchem.com/product/b013565?utm_src=pdf-body
https://www.benchchem.com/product/b013565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value
CAS Number 1155-51-7
Molecular Formula C14H1004S2[1][2]

Molecular Weight 306.36 g/mol [1][3]

Appearance Light yellow to pale orange solid[1]

Melting Point 317-320°C (decomposes)

Boiling Point 525.2°C at 760 mmHg

Flash Point 271.4°C

Density 1.53 g/cm3

Solubility Insoluble in water.

SMILES 0O=C(0)clccc(SSc2ccc(C(=0)0)cc2)ccl[l]
INChl Key GAMSSMZJKUMFEY-UHFFFAOYSA-N[1]

Hazard Identification and Classification

While a complete GHS classification for 4,4'-Dithiobisbenzoic acid is not readily available,

data for the closely related isomer, 2,2'-Dithiodibenzoic acid, indicates potential hazards. Users

should handle 4,4'-Dithiobisbenzoic acid with the assumption of similar risks.

Potential Hazards:

Skin Irritation: May cause skin irritation.

GHS Pictograms (Anticipated):

Eye Irritation: May cause serious eye irritation.
Respiratory Irritation: May cause respiratory irritation if inhaled as a dust.

Allergic Skin Reaction: May cause an allergic skin reaction.[4]
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Pictogram

Hazard Class

Irritant, Skin Sensitizer

Hazard and Precautionary Statements (Anticipated):

Code Statement

H315 Causes skin irritation.

H317 May cause an allergic skin reaction.[4]

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

P261 Avoid breathing dust.[5]

280 Wear protective gloves/protective clothing/eye
protection/face protection.[5]

P302 + P352 IF ON SKIN: Wash with plenty of soap and

water.[5]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5]

P333 + P313

If skin irritation or rash occurs: Get medical

advice/attention.

P337 + P313

If eye irritation persists: Get medical

advice/attention.

Toxicological and Ecotoxicological Data

Specific toxicological and ecotoxicological data for 4,4'-Dithiobisbenzoic acid are not readily

available in the public domain. The toxicological properties have not been fully investigated.[4]

It is recommended to handle the compound as potentially hazardous. Studies on related

benzoic acid compounds suggest that they are generally of low toxicity.
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Data Point Value

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available
Carcinogenicity Not classified as a carcinogen
Ecotoxicity No data available

Experimental Protocols

Detailed experimental protocols for the safety evaluation of 4,4'-Dithiobisbenzoic acid are not
publicly available. The safety data presented in Safety Data Sheets are typically derived from
standardized tests (e.g., OECD guidelines) for chemical hazard assessment. These tests are
conducted under controlled laboratory conditions to determine endpoints such as skin and eye

irritation potential, sensitization, and acute toxicity.

Safe Handling and Storage Workflow

The following diagram outlines the logical workflow for the safe handling of 4,4'-
Dithiobisbenzoic acid, from initial risk assessment to final disposal.
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Safe Handling Workflow for 4,4'-Dithiobisbenzoic Acid

Risk Assessment
Engineering Controls Personal Protective Equipment (PPE)
(Fume Hood, Ventilation) (Gloves, Goggles, Lab Coat)

'y

Handling Procedures
(Avoid Dust, Weigh Carefully)

If[Spill Occurs f Exposure Occurs

Storage

(Cool, Dry, Tightly Sealed) SR EE

For Disposal First Aid

Waste Disposal
(Follow Regulations)

Documentation
(Lab Notebook, SDS)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4,4'-Dithiobisbenzoic acid.
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Detailed Handling and Storage Procedures
Engineering Controls

e Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood to
minimize inhalation of dust.[5]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Change gloves
immediately if they become contaminated.

o Respiratory Protection: If dust is generated and engineering controls are not sufficient, use a
NIOSH-approved particulate respirator.

Handling

e Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[5]
e Avoid Contact: Avoid contact with skin, eyes, and clothing.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Storage

» Conditions: Store in a cool, dry, and well-ventilated area.[5]
o Container: Keep the container tightly closed and sealed.

o Incompatibilities: Store away from strong oxidizing agents.[6]

Emergency Procedures
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First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[5]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation or a rash
develops.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[5]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.

Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as
described above.

Containment and Cleanup: Moisten the spilled solid to prevent dusting and then carefully
sweep or scoop it into a suitable container for disposal.[6] Avoid creating dust clouds.

Environmental Precautions: Do not let the product enter drains.[6]

Disposal Considerations

Waste Disposal: Dispose of this material and its container in accordance with all applicable
federal, state, and local regulations. It is the responsibility of the waste generator to
determine the proper waste classification and disposal methods.

Contaminated Packaging: Contaminated packaging should be treated as the product itself.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet (SDS). Always refer to the SDS provided by the manufacturer before handling any

chemical. The user is solely responsible for all precautions necessary for the safe handling and

use of 4,4'-Dithiobisbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4,4'-Dithiobisbenzoic Acid, Technical Grade | CymitQuimica [cymitquimica.com]

e 2. scht.com [scbt.com]

e 3. 1155-51-7|4,4'-Dithiobisbenzoic acid|BLD Pharm [bldpharm.com]

e 4. fishersci.com [fishersci.com]

e 5. assets.thermofisher.com [assets.thermofisher.com]

6. Dithiodibenzoic acid | C14H1004S2 | CID 8409 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 4,4'-Dithiobisbenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013565#4-4-dithiobisbenzoic-acid-safety-data-sheet-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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